1-(Cyclopentylmethyl)cyclopentan-1-amine

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: 1-(cyclopentylmethyl)cyclopentan-1-amine
• InChI: InChI=1S/C11H21N/c12-11(7-3-4-8-11)9-10-5-1-2-6-10/h10H,1-9,12H2
• InChI Key: GEVVEQUCMZTIRA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC2(CCCC2)N

Description

1-(Cyclopentylmethyl)cyclopentan-1-amine is an organic compound with the molecular formula C11H21N It is a cycloalkylamine, characterized by a cyclopentane ring substituted with a cyclopentylmethyl group and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Cyclopentylmethyl)cyclopentan-1-amine typically involves the reaction of cyclopentylmethyl halides with cyclopentylamine under basic conditions. The reaction can be carried out using a variety of bases, such as sodium hydride or potassium carbonate, in an appropriate solvent like tetrahydrofuran (THF) or dimethylformamide (DMF). The reaction is usually conducted at elevated temperatures to ensure complete conversion of the starting materials.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as distillation or crystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1-(Cyclopentylmethyl)cyclopentan-1-amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced to form secondary or tertiary amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The amine group can participate in nucleophilic substitution reactions with alkyl halides or acyl halides to form substituted amines or amides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution or hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Alkyl halides or acyl halides in the presence of a base like triethylamine or pyridine.

Major Products Formed

Oxidation: Imines or nitriles.

Reduction: Secondary or tertiary amines.

Substitution: Substituted amines or amides.

Scientific Research Applications

1-(Cyclopentylmethyl)cyclopentan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in the development of new chemical compounds.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs targeting specific molecular pathways.

Industry: It is used in the production of specialty chemicals and materials, including polymers and resins.

Comparison with Similar Compounds

1-(Cyclopentylmethyl)cyclopentan-1-amine can be compared with other cycloalkylamines, such as:

Cyclopentylamine: Lacks the cyclopentylmethyl group, making it less bulky and potentially less selective in its interactions.

Cyclohexylamine: Contains a cyclohexane ring instead of a cyclopentane ring, which may affect its chemical reactivity and biological activity.

1-(Cyclohexylmethyl)cyclohexan-1-amine: Similar structure but with cyclohexane rings, which may result in different physical and chemical properties.